[6-(4-Imidazol-1-yl-phenoxy)-hexyl]-dimethyl-amine

• IUPAC Name: 6-(4-imidazol-1-ylphenoxy)-N,N-dimethylhexan-1-amine
• InChI: InChI=1S/C17H25N3O/c1-19(2)12-5-3-4-6-14-21-17-9-7-16(8-10-17)20-13-11-18-15-20/h7-11,13,15H,3-6,12,14H2,1-2H3
• InChI Key: FIFQJYUSSPRJIZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCCCOC1=CC=C(C=C1)N2C=CN=C2
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

CAY10434 is a chemical compound known for its role as a selective inhibitor of the enzyme cytochrome P450 4A11. This enzyme is involved in the synthesis of 20-hydroxyeicosatetraenoic acid, a metabolite of arachidonic acid that plays a significant role in the regulation of vascular tone and renal function . CAY10434 has been extensively studied for its potential therapeutic applications, particularly in the context of cardiovascular and renal diseases .

Mechanism of Action

CAY10434 exerts its effects by selectively inhibiting the enzyme cytochrome P450 4A11. This inhibition prevents the synthesis of 20-hydroxyeicosatetraenoic acid, a metabolite that regulates vascular tone and renal function. By blocking this pathway, CAY10434 can modulate blood pressure and improve renal function, making it a potential therapeutic agent for cardiovascular and renal diseases .

Safety and Hazards

Imidazole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the broad range of chemical and biological properties of imidazole and its derivatives, they have become an important synthon in the development of new drugs. Therefore, the future directions in this field could involve the development of novel imidazole-containing compounds with improved therapeutic properties.

Biochemical Analysis

Biochemical Properties

CAY10434 plays a significant role in biochemical reactions, particularly as an inhibitor of the 20-HETE synthase CYP4A11 . This enzyme is part of the Cytochrome P450 family, which is involved in the metabolism of various molecules and chemicals within cells . By inhibiting CYP4A11, CAY10434 can affect the production of 20-HETE, a metabolite of arachidonic acid .

Cellular Effects

The effects of CAY10434 on cells are primarily related to its role as an inhibitor of CYP4A11 . By inhibiting this enzyme, CAY10434 can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

CAY10434 exerts its effects at the molecular level primarily through its inhibition of the CYP4A11 enzyme . This involves binding interactions with the enzyme, leading to its inhibition . The inhibition of CYP4A11 by CAY10434 can lead to changes in the production of 20-HETE, thereby influencing various cellular processes .

Metabolic Pathways

CAY10434 is involved in the metabolic pathway of arachidonic acid, where it inhibits the enzyme CYP4A11, affecting the production of 20-HETE

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CAY10434 involves several steps, starting with the preparation of the core structure, which includes an imidazole ring and a phenoxy group. The key steps in the synthesis are as follows:

Formation of the Imidazole Ring: The imidazole ring is synthesized through a cyclization reaction involving an aldehyde and an amine.

Attachment of the Phenoxy Group: The phenoxy group is introduced through an etherification reaction, where a phenol derivative reacts with an alkyl halide.

Final Assembly: The final step involves the coupling of the imidazole and phenoxy intermediates under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of CAY10434 follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, which allow for better control of reaction conditions and higher yields. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

CAY10434 primarily undergoes the following types of reactions:

Oxidation: The compound can be oxidized to form various metabolites.

Reduction: Reduction reactions can modify the imidazole ring, leading to different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve nucleophiles such as amines and thiols under basic conditions.

Major Products

The major products formed from these reactions include various hydroxylated, reduced, and substituted derivatives of CAY10434. These derivatives are often studied for their potential biological activities .

Scientific Research Applications

CAY10434 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of cytochrome P450 enzymes.

Biology: Investigated for its effects on cellular signaling pathways involving 20-hydroxyeicosatetraenoic acid.

Medicine: Explored for its potential therapeutic applications in treating cardiovascular and renal diseases.

Industry: Utilized in the development of new pharmaceuticals targeting cytochrome P450 enzymes

Comparison with Similar Compounds

Similar Compounds

CAY10462: Another selective inhibitor of cytochrome P450 4A11 with similar biological activities.

CYP4A11/CYP4F2-IN-1: A dual inhibitor of cytochrome P450 4A11 and cytochrome P450 4F2, used to study kidney and cardiovascular diseases

Uniqueness

CAY10434 is unique due to its high selectivity for cytochrome P450 4A11, making it a valuable tool for studying the specific role of this enzyme in various biological processes. Its high potency and selectivity distinguish it from other inhibitors, providing more precise insights into the enzyme’s functions .